Cas no 2229126-81-0 (1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229126-81-0
• MF: C₇H₈ClF₂NS
• MW: 211.65992641449
• CID: 5963730
• PubChem ID: 165688297
• Update Time: 2025-10-19

1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
• 2229126-81-0
• EN300-1957360

• Inchi： 1S/C7H8ClF2NS/c1-3-2-12-6(4(3)8)5(11)7(9)10/h2,5,7H,11H2,1H3
• InChI Key： YSHLTDSPCHJEAN-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C(C(F)F)N

Computed Properties

• Exact Mass: 211.0034045g/mol
• Monoisotopic Mass: 211.0034045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2229126-81-0)

The compound 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2229126-81-0) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring substituted with chlorine and methyl groups, combined with a difluoroethylamine moiety, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological activity, particularly in targeting enzymes or receptors where fluorine substitution enhances binding affinity.

In recent years, the demand for fluorinated compounds has surged, driven by their stability, bioavailability, and metabolic resistance. The presence of difluoroethylamine in this molecule aligns with trends in medicinal chemistry, where fluorine atoms are strategically incorporated to improve pharmacokinetic properties. A growing number of studies highlight the importance of thiophene derivatives in developing novel therapeutics, especially in oncology and CNS disorders. This compound’s structural features position it as a candidate for further exploration in these high-impact areas.

From a synthetic chemistry perspective, 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine offers versatility. Its chloro-methylthiophene scaffold is amenable to further functionalization, enabling the creation of diverse analogs. This adaptability is critical for structure-activity relationship (SAR) studies, a common focus in modern drug design. Laboratories specializing in organofluorine chemistry or heterocyclic synthesis may find this compound particularly relevant for optimizing lead compounds or developing new catalytic methods.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike some halogenated substances, this amine’s fluorine and chlorine substitutions are designed for minimal ecological impact, aligning with green chemistry principles. Its stability under physiological conditions makes it a safer alternative for research compared to more reactive intermediates. These attributes address growing concerns about sustainable chemical practices, a topic frequently searched in academic and industrial forums.

Analytical characterization of CAS No. 2229126-81-0 typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. The compound’s distinct spectral signatures—particularly the difluoroethyl proton and carbon shifts—facilitate its identification and purity assessment. Quality control protocols for such intermediates are stringent, ensuring reproducibility in downstream applications. Researchers often inquire about synthetic routes to this amine, with published methods emphasizing palladium-catalyzed cross-coupling or nucleophilic substitution strategies.

In summary, 1-(3-chloro-4-methylthiophen-2-yl)-2,2-difluoroethan-1-amine represents a convergence of innovative chemical design and practical utility. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in contemporary research. As interest in fluorinated building blocks and thiophene-based scaffolds continues to rise, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.